Cas no 2581-36-4 (Benzoic acid,3,3'-methylenebis[6-hydroxy-5-methyl-)

• Product Name: Benzoic acid,3,3'-methylenebis[6-hydroxy-5-methyl-
• CAS No: 2581-36-4
• MF: C₁₇H₁₆O₆
• MW: 316.305345535278
• CID: 260097
• PubChem ID: 17413
• Update Time: 2025-04-19

Benzoic acid,3,3'-methylenebis[6-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-[(3-carboxy-4-hydroxy-5-methylphenyl)methyl]-2-hydroxy-3-methylbenzoic acid
• 2,3-CRESOTIC ACID, 5,5'-METHYLENEDI-
• 3,3'-dicarboxy-4,4'-dihydroxy-5,5'-dimethyldiphenylmethane
• 4.4'-Dioxy-5.5'-dimethyl-diphenylmethan-dicarbonsaeure-(3.3')
• 5,5'-Methylenedi-2,3-cresotic acid
• 6,6'-Dihydroxy-5,5'-dimethyl-3,3'-methandiyl-di-benzoesaeure
• 6,6'-dihydroxy-5,5'-dimethyl-3,3'-methanediyl-di-benzoic acid
• BRN 3433298
• Methylen-di-o-kresotinsaeure
• NSC408488
• NSC623548
• o-Cresotic acid, 5,5'-methylenedi-
• NSC 408488
• NSC 623548
• 5,5'-Methylenebis(2-hydroxy-3-methylbenzoic acid)
• SCHEMBL9755153
• 2581-36-4
• 5,5''-methylenebis(2-hydroxy-3-methylbenzoic acid)
• 2,2'-DIHYDROXY-3,3'-DIMETHYL-5,5'-METHYLENEDIBENZOIC ACID
• NSC-623548
• Oprea1_231968
• BDBM50056920
• CS-0450432
• CHEMBL113835
• 2, 5,5'-methylenedi-
• NSC-408488
• S3D8KC88KC
• Benzoic acid, 3,3'-methylenebis(6-hydroxy-5-methyl-
• o-Cresotic acid,5'-methylenedi-
• Benzoic acid,3'-methylenebis[6-hydroxy-5-methyl-
• MFCD00045821
• 5,5'-Methylenedi-o-cresotic acid
• DTXSID90180466
• 2-10-00-00398 (Beilstein Handbook Reference)
• 3,3'-Methylenebis(6-hydroxy-5-methylbenzoic acid)
• UNII-S3D8KC88KC
• 5,5 inverted exclamation mark -Methylenebis(2-hydroxy-3-methylbenzoic Acid)
• 5-(3-carboxy-4-hydroxy-5-methylbenzyl)-2-hydroxy-3-methylbenzoic acid
• AKOS030492889
• 5-[(3-carboxy-4-hydroxy-5-methyl-phenyl)methyl]-2-hydroxy-3-methyl-benzoic acid
• WLN: QVR BQ C1 E1R DQ C1 EVQ
• SY274866
• Benzoic acid,3,3'-methylenebis[6-hydroxy-5-methyl-

• Inchi： 1S/C17H16O6/c1-8-3-10(6-12(14(8)18)16(20)21)5-11-4-9(2)15(19)13(7-11)17(22)23/h3-4,6-7,18-19H,5H2,1-2H3,(H,20,21)(H,22,23)
• InChI Key： UPLNCYRSCVJILM-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC(=CC=1C)CC1C=C(C(=O)O)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 316.09468
• Monoisotopic Mass: 316.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• XLogP3: 4

Experimental Properties

• Density: 1.416
• Boiling Point: 560.4°Cat760mmHg
• Flash Point: 306.8°C
• Refractive Index: 1.664
• PSA: 115.06
• LogP: 2.70180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes